Cas no 1270457-79-8 (3-2-(propan-2-yloxy)phenylmorpholine)

• Product Name: 3-2-(propan-2-yloxy)phenylmorpholine
• CAS No: 1270457-79-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5776671
• PubChem ID: 129944184
• Update Time: 2025-06-13

3-2-(propan-2-yloxy)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 1270457-79-8
• EN300-1846392
• 3-[2-(propan-2-yloxy)phenyl]morpholine
• 3-(2-isopropoxyphenyl)morpholine
• 3-2-(propan-2-yloxy)phenylmorpholine

• Inchi： 1S/C13H19NO2/c1-10(2)16-13-6-4-3-5-11(13)12-9-15-8-7-14-12/h3-6,10,12,14H,7-9H2,1-2H3
• InChI Key： FIEKIACVVHGXDW-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=CC=2OC(C)C)C1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-2-(propan-2-yloxy)phenylmorpholine

Comprehensive Overview of 3-2-(propan-2-yloxy)phenylmorpholine (CAS No. 1270457-79-8): Properties, Applications, and Industry Insights

In the ever-evolving landscape of chemical research and pharmaceutical development, 3-2-(propan-2-yloxy)phenylmorpholine (CAS No. 1270457-79-8) has emerged as a compound of significant interest. This morpholine derivative is characterized by its unique structural features, combining a phenylmorpholine core with a propan-2-yloxy substituent. Such molecular architecture endows it with distinct physicochemical properties, making it a valuable intermediate in organic synthesis and drug discovery.

The growing demand for specialty chemicals in the pharmaceutical sector has propelled research into heterocyclic compounds like 3-2-(propan-2-yloxy)phenylmorpholine. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted its potential as a building block for bioactive molecules. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance pharmacokinetic properties or target specific biological pathways.

From a synthetic chemistry perspective, 1270457-79-8 exemplifies the importance of ether-linked morpholine derivatives in modern medicinal chemistry. Its lipophilicity profile and hydrogen-bonding capacity make it an attractive scaffold for designing compounds with improved blood-brain barrier permeability - a hot topic in neurological drug development. These characteristics align with current industry focus on CNS-targeted therapeutics and precision medicine approaches.

Analytical studies of 3-2-(propan-2-yloxy)phenylmorpholine reveal interesting structure-activity relationships that are being explored in various research programs. The compound's molecular weight of 235.33 g/mol and balanced partition coefficient contribute to its utility in lead optimization processes. These properties are frequently searched by chemists investigating small molecule drug candidates with optimal ADME profiles.

In the context of green chemistry initiatives, synthetic routes to 1270457-79-8 have been optimized to reduce environmental impact while maintaining high chemical yield. This aligns with the pharmaceutical industry's push toward sustainable synthesis methods, a subject generating substantial discussion in academic publications and industry conferences. The compound's stability under various pH conditions makes it particularly suitable for scale-up processes.

Quality control aspects of 3-2-(propan-2-yloxy)phenylmorpholine production have gained attention, especially regarding chiral purity and residual solvent content. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure batch-to-batch consistency. These quality parameters are critical for researchers who frequently search for high-purity chemical intermediates with documented spectroscopic data.

The commercial availability of CAS 1270457-79-8 through reputable chemical suppliers has facilitated its adoption in diverse research applications. Current market analyses indicate growing interest in this fine chemical, particularly from contract research organizations and academic laboratories focusing on fragment-based drug design. Its compatibility with various cross-coupling reactions makes it valuable for library synthesis in combinatorial chemistry.

Looking ahead, 3-2-(propan-2-yloxy)phenylmorpholine is poised to maintain its relevance in chemical research due to its structural novelty and synthetic utility. As the pharmaceutical industry continues to emphasize targeted therapies and personalized medicine, compounds like 1270457-79-8 that offer molecular diversity will remain crucial for innovative drug development pipelines. Ongoing research into its biological activities may uncover additional applications beyond its current use as a chemical building block.